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Compound of Interest

Compound Name: 10-Methylphenothiazine

Cat. No.: B072558

An In-depth Technical Guide to 10-Methylphenothiazine

This guide provides a comprehensive overview of the molecular structure, chemical properties,
and synthesis of 10-Methylphenothiazine, tailored for researchers, scientists, and
professionals in drug development.

Molecular Structure and Formula

10-Methylphenothiazine is an organic compound derived from phenothiazine. Its chemical
structure consists of a tricyclic phenothiazine core, where two benzene rings are fused to a
central thiazine ring, with a methyl group attached to the nitrogen atom (position 10).[1]

The molecular formula for 10-Methylphenothiazine is C13H11NS.[2][3][4] This formula
corresponds to a molecular weight of approximately 213.30 g/mol .[2][3][4]

Key Identifiers:

o |[UPAC Name: 10-methyl-10H-phenothiazine[2]
o CAS Registry Number: 1207-72-3[2][3]

e SMILES: CN1c2cccec2Sc3cccccl3[5]

« InChl Key: QXBUYALKJGBACG-UHFFFAOY SA-N[2][3][5]
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Physicochemical and Crystallographic Data

The key properties of 10-Methylphenothiazine are summarized in the tables below. This data

is essential for its application in research and development, particularly in understanding its

solubility, stability, and crystalline nature.

Table 1: Physicochemical Properties

Property Value Unit

Molecular Weight 213.30 g/mol [3][4]

Melting Point 99-101 °C

Appearance White to yellow crystalline NJALLS]

powder

Solubility Insoluble in water N/A[7]

Dipole Moment 2.09 D[5]

logP (Octanol/Water) 3.919 N/A[4]

lonization Energy 6.73-7.15 eV[4]
Table 2: Crystallographic Data
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Parameter Value
Crystal System Monoclinic
Space Group P121/c 1[3]
Unit Cell a 11.6245 A[3]
Unit Cell b 6.9130 A[3]
Unit Cell ¢ 13.7792 A[3]
Unit Cell a 90°[3]

Unit Cell B 106.591°[3]
Unit Cell y 90°[3]

Experimental Protocols
Synthesis of 10-Methylphenothiazine

A common and high-yield method for synthesizing 10-Methylphenothiazine is through the N-
alkylation of phenothiazine using an alkylating agent like iodomethane.[6][8]

Objective: To synthesize 10-Methylphenothiazine by methylation of phenothiazine.

Materials:

Phenothiazine (2 g, 10.0 mmol)[6]

e Sodium hydride (NaH), 60% dispersion in mineral oil (1.0 g, 25.1 mmol)[6]
e lodomethane (Methyl iodide, CHsl) (1.3 g, 11.04 mmol)[6]

e N,N-Dimethylformamide (DMF), anhydrous (10 ml)[6]

e Dichloromethane (DCM)|[6]

o Water (deionized)[6]

e Magnesium sulfate (MgSOa), anhydrous[6]
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« Silica gel for column chromatography
Procedure:

e A 50 ml round-bottomed flask is charged with 10 ml of anhydrous DMF and cooled in an ice-
water bath.[6]

e Sodium hydride (1.0 g) is added slowly to the cooled DMF with stirring.[6]
e Phenothiazine (2 g) and iodomethane (1.3 g) are added sequentially to the suspension.[6]

e The reaction mixture is removed from the ice bath and allowed to warm to room temperature.
It is then stirred for 2 hours.[6]

e The progress of the reaction is monitored using Thin-Layer Chromatography (TLC).
» Upon completion, the reaction is carefully quenched by the addition of water.[6]
e The product is extracted from the aqueous mixture using dichloromethane (3 x 50 ml).[6]

o The combined organic phases are dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure (rotary evaporation).[6]

e The resulting crude product is purified by silica gel column chromatography to yield 10-
Methylphenothiazine as a white solid.[6]

Expected Yield: Approximately 2.1 g (97% yield) with a melting point of 96 °C.[6]

Workflow and Pathway Diagrams

The following diagrams illustrate the synthesis workflow and a logical representation of the
compound's core structure.
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Caption: Synthesis workflow for 10-Methylphenothiazine.
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Caption: Logical relationships in the 10-Methylphenothiazine structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [10-Methylphenothiazine molecular structure and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072558#10-methylphenothiazine-molecular-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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